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Compound of Interest

Compound Name: Florosenine

Cat. No.: B15586381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available information on

Florosenine. As of the latest literature review, specific data regarding the discovery, detailed

biological activities, mechanism of action, and clinical evaluation of Florosenine are limited.

The information presented herein is largely based on the characteristics of the broader class of

pyrrolizidine alkaloids, to which Florosenine belongs.

Introduction
Florosenine is a pyrrolizidine alkaloid that has been identified and isolated from the plant

Senecio leptolobus, a member of the Asteraceae family. Pyrrolizidine alkaloids (PAs) are a

large group of naturally occurring compounds known for their presence in various plant species

and their potential biological activities, including significant toxicity. This bulletin aims to

consolidate the known information about Florosenine and provide a general overview of the

typical properties and investigational approaches for related PAs.

Physicochemical Properties of Florosenine
Limited specific experimental data for Florosenine is available. The following table

summarizes its basic chemical identifiers.
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Property Value Source

Chemical Formula C₂₁H₂₉NO₈ NIST

Molecular Weight 423.46 g/mol NIST

CAS Number 16958-30-8 NIST

Class Pyrrolizidine Alkaloid General Classification

Natural Source Senecio leptolobus Scientific Literature

Background: Pyrrolizidine Alkaloids from Senecio
Species
The genus Senecio is a well-known source of a diverse array of pyrrolizidine alkaloids. These

compounds are secondary metabolites that plants produce as a defense mechanism against

herbivores.

General Biological Activities and Toxicity
Pyrrolizidine alkaloids are recognized for their potential biological effects, which are often

associated with toxicity. The primary concern with many PAs is their hepatotoxicity (liver

damage), which arises from the metabolic activation of these compounds in the liver.

Cytotoxicity: Many PAs exhibit cytotoxic effects against various cell lines in vitro. This is a

crucial area of investigation to understand their toxic potential and, in some rare cases,

explore any anti-cancer properties.

Antimicrobial Activity: Some studies on extracts from Senecio species have indicated

potential antimicrobial properties. However, the specific contribution of individual alkaloids

like Florosenine to this activity is often not well-defined.

Due to the general toxicity profile of PAs, any investigation into their potential therapeutic

applications must be approached with extreme caution.
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Postulated Mechanism of Action (General for
Hepatotoxic PAs)
The toxicity of most pyrrolizidine alkaloids is not inherent to the parent molecule but is a result

of its metabolic activation, primarily by cytochrome P450 enzymes in the liver. This metabolic

process is a critical area of study for understanding the toxicological profile of any newly

identified PA, such as Florosenine. The generalized pathway is as follows:

Metabolic Activation: The PA is oxidized to a highly reactive pyrrolic ester.

Cellular Damage: This reactive metabolite can then alkylate cellular macromolecules such as

DNA and proteins.

Toxicity: The alkylation of cellular components can lead to cell death, mutagenesis, and

carcinogenesis, manifesting as hepatotoxicity.

A diagrammatic representation of this general metabolic activation and toxicity pathway is

provided below.
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Liver Cell (Hepatocyte)
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Oxidation Cellular Macromolecules
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Alkylation Cellular Damage
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To cite this document: BenchChem. [Florosenine: A Preliminary Technical Bulletin on a
Pyrrolizidine Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586381#florosenine-discovery-and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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